N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate

• IUPAC Name: N-[2-(4-nitrophenoxy)ethyl]-N-prop-2-enylprop-2-en-1-amine;oxalic acid
• InChI: InChI=1S/C14H18N2O3.C2H2O4/c1-3-9-15(10-4-2)11-12-19-14-7-5-13(6-8-14)16(17)18;3-1(4)2(5)6/h3-8H,1-2,9-12H2;(H,3,4)(H,5,6)
• InChI Key: VNWAFKGXAXXAAD-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CCOC1=CC=C(C=C1)[N+](=O)[O-])CC=C.C(=O)(C(=O)O)O
• Molecular Formula: C16H20N2O7
• Molecular Weight: 352.34 g/mol

Description

N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate, also known as ANE, is a chemical compound that has gained interest in scientific research due to its potential therapeutic properties. ANE is a member of the allylamine family of compounds and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate is not fully understood, but it is believed to act through multiple pathways. N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has been shown to inhibit the activity of enzymes involved in DNA synthesis and repair, leading to cell death in cancer cells. Additionally, N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has been shown to inhibit the production of pro-inflammatory cytokines, leading to its anti-inflammatory effects. N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has also been shown to modulate the activity of neurotransmitters, suggesting its potential use in treating neurological disorders.
Biochemical and Physiological Effects:
N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has been shown to exhibit various biochemical and physiological effects. N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has been shown to inhibit the activity of enzymes involved in DNA synthesis and repair, leading to cell death in cancer cells. N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has also been shown to inhibit the production of pro-inflammatory cytokines, leading to its anti-inflammatory effects. N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has also been shown to modulate the activity of neurotransmitters, suggesting its potential use in treating neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate in lab experiments is its potential therapeutic properties in various areas of research, including cancer treatment, inflammation, and neurological disorders. Additionally, N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate can be synthesized relatively easily and is stable under normal laboratory conditions. However, one limitation of using N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate in lab experiments is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate. One area of research is to further investigate its potential therapeutic properties in cancer treatment, inflammation, and neurological disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate and to identify potential molecular targets. Finally, studies are needed to investigate the safety and toxicity of N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate in animal models and human clinical trials.

Scientific Research Applications

N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has been studied for its potential therapeutic properties in various areas of research, including cancer treatment, inflammation, and neurological disorders. N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has been shown to have cytotoxic effects on cancer cells and may be a promising candidate for cancer treatment. Additionally, N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has been shown to have anti-inflammatory properties, suggesting its potential use in treating inflammatory diseases. N-allyl-N-[2-(4-nitrophenoxy)ethyl]-2-propen-1-amine oxalate has also been studied for its potential neuroprotective properties, which may make it a candidate for treating neurological disorders such as Alzheimer's disease.